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Compound of Interest

Compound Name: 1-Bromo-4-dodecylbenzene

Cat. No.: B146974

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet
(MSDS) information for 1-Bromo-4-dodecylbenzene (CAS No. 126930-72-1). The information
is compiled and presented to meet the needs of laboratory and drug development
professionals, with a focus on safe handling, experimental protocols, and clear data
presentation.

Chemical Identification and Properties

1-Bromo-4-dodecylbenzene is an aromatic compound with a long alkyl chain, making it a
useful intermediate in organic synthesis, particularly in the preparation of liquid crystals and as
a building block for complex organic molecules.
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Property

Value

Chemical Name

1-Bromo-4-dodecylbenzene

4-Dodecylbromobenzene, 1-bromo-4-n-

Synonyms

dodecylbenzene
CAS Number 126930-72-1
Molecular Formula CisH29Br

Molecular Weight 325.33 g/mol [1]
Appearance Clear, colorless to very pale yellow liquid[2]
Purity >97.5% (GC)

Refractive Index

1.5035-1.5075 @ 20°C

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Bromo-4-dodecylbenzene is classified as follows:

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation.[3]
o H319: Causes serious eye

Eye Irritation 2 L

irritation.[3]
Specific target organ toxicity — H335: May cause respiratory
single exposure irritation.[3]
Acute toxicity, Oral 4 H302: Harmful if swallowed.[2]

GHS Pictogram:

lwsalt text

Signal Word:Warning[2]
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Safety and Handling

Proper handling and storage of 1-Bromo-4-dodecylbenzene are crucial to ensure laboratory

safety.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to minimize exposure.

Protection Type

Specific Equipment

Rationale and
Specifications

Eye and Face Protection

Chemical safety goggles or a

face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).

To prevent skin contact and
subsequent irritation. Gloves
should be inspected for
integrity before each use and

disposed of properly.

Body Protection

A flame-retardant lab coat or

appropriate protective clothing.

To protect skin from accidental

splashes and contamination.

Respiratory Protection

All handling should occur in a

well-ventilated area, preferably

a certified chemical fume hood.

To prevent inhalation of vapors
that can cause respiratory tract

irritation.

Storage

Storage Condition

Recommendation

Container

Store in a tightly closed, suitable container.

Environment

Store in a cool, dry, and well-ventilated place.

Incompatibilities

Store away from strong oxidizing agents.

Spill and Disposal
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In the event of a spill, evacuate non-essential personnel and ensure adequate ventilation.

Absorb the spill with an inert material such as sand or vermiculite and place it in a designated,

labeled hazardous waste container.

Waste disposal must be conducted in accordance with local, regional, and national regulations.

Halogenated organic compounds should be segregated from non-halogenated waste streams.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. If skin irritation persists, seek medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.

Firefighting Measures

1-Bromo-4-dodecylbenzene is not classified as flammable but will burn.
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Aspect

Recommendation

Extinguishing Media

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards

Thermal decomposition can produce toxic
fumes, including carbon oxides and hydrogen

bromide gas.

Firefighter Protection

Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Toxicological and Ecotoxicological Information

Toxicological Data

Quantitative toxicological data for 1-Bromo-4-dodecylbenzene is limited. The available

information is summarized below.

Toxicity Endpoint

Result

Acute Oral Toxicity (LD50)

No data available.[3] Classified as Category 4
(Harmful if swallowed), which generally
corresponds to an LD50 between 300 and 2000
mg/kg for rats.[4]

Acute Dermal Toxicity (LD50)

No data available.[3]

Acute Inhalation Toxicity (LC50)

No data available.[3]

Skin Corrosion/Irritation

Causes skin irritation (Category 2).[3]

Serious Eye Damage/Irritation

Causes serious eye irritation (Category 2).[3]

Respiratory or Skin Sensitization

No data available.[3]

Germ Cell Mutagenicity

No data available.[3]

Carcinogenicity

No data available.[3]

Reproductive Toxicity

No data available.[3]
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Ecotoxicological Data

Specific ecotoxicity data for 1-Bromo-4-dodecylbenzene is not readily available. However, as
a brominated aromatic compound with a long alkyl chain, it is expected to be persistent in the
environment and may bioaccumulate. Brominated flame retardants, a related class of
compounds, are known to be persistent and have been detected in various environmental
compartments.[5] Long-chain alkylbenzenes generally have low water solubility and a tendency
to adsorb to soil and sediment.

Experimental Protocols

The following are generalized experimental protocols for common reactions involving aryl
bromides like 1-Bromo-4-dodecylbenzene. These should be adapted and optimized for
specific research needs.

Suzuki-Miyaura Coupling

This reaction is a versatile method for forming carbon-carbon bonds.
Reaction Scheme: Ar-Br + Ar'-B(OH)2 --[Pd catalyst, base]--> Ar-Ar'

Materials:

1-Bromo-4-dodecylbenzene

Arylboronic acid

Palladium catalyst (e.g., Pd(PPhs)a)

Base (e.g., K2COs, Cs2C03)

Solvent (e.g., Toluene, Dioxane, water)

Procedure:

« In a flask purged with an inert gas (e.g., Argon), combine 1-Bromo-4-dodecylbenzene, the
arylboronic acid, the palladium catalyst, and the base.

e Add the degassed solvent(s).
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e Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the
required time (monitor by TLC or GC).[6]

» After completion, cool the reaction to room temperature.
o Perform an aqueous workup, extracting the product with a suitable organic solvent.

o Dry the organic layer, remove the solvent under reduced pressure, and purify the product by
column chromatography or recrystallization.[6]

Grignard Reagent Formation and Reaction

Grignard reagents are powerful nucleophiles used for forming new carbon-carbon bonds.
Reaction Scheme: Ar-Br + Mg --[anhydrous ether]--> Ar-MgBr Ar-MgBr + E* --> Ar-E

Materials:

1-Bromo-4-dodecylbenzene

Magnesium turnings

Anhydrous diethyl ether or THF

Initiator (e.g., a small crystal of iodine or 1,2-dibromoethane)

Electrophile (e.g., a carbonyl compound, CO3)

Procedure:

Ensure all glassware is rigorously dried.

Place magnesium turnings in a flask under an inert atmosphere.

Add a small amount of a solution of 1-Bromo-4-dodecylbenzene in anhydrous ether and
the initiator.

Once the reaction initiates (indicated by turbidity and/or heat), add the remaining aryl
bromide solution dropwise to maintain a gentle reflux.[7]
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After the addition is complete, reflux the mixture until the magnesium is consumed.

Cool the Grignard reagent and slowly add a solution of the electrophile.

After the reaction with the electrophile is complete, quench the reaction with a saturated
aqueous solution of ammonium chloride or dilute acid.

Extract the product with an organic solvent, dry the organic layer, and purify as necessary.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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